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Cat. No.: B1212104 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
These application notes provide detailed protocols for the preparation of CGS 15435 solutions

for use in both in vitro and in vivo research settings. CGS 15435 is a potent and selective

benzodiazepine receptor inverse agonist, making it a valuable tool for investigating the role of

the GABAergic system in various physiological and pathological processes. This document

outlines the necessary materials, step-by-step procedures for solubilization and dilution, and

recommended storage conditions to ensure the stability and efficacy of CGS 15435 solutions.

Furthermore, it includes a summary of its chemical properties, a detailed experimental protocol

for a competitive binding assay, and a description of its signaling pathway.

Chemical Properties and Data Presentation
CGS 15435 is a high-purity compound suitable for a range of experimental applications. Its key

chemical properties are summarized in the table below for easy reference.

Property Value

Molecular Weight 356.85 g/mol [1]

Purity ≥98%[1]

CAS Number 95853-92-2[1]
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Solubility Data

Proper solubilization is critical for the accurate and effective use of CGS 15435 in experimental

settings. The following table provides solubility information in common laboratory solvents. It is

recommended to first prepare a concentrated stock solution in an organic solvent, which can

then be diluted into aqueous buffers or cell culture media for working solutions.

Solvent Solubility

DMSO ≥ 10 mM

Ethanol ≥ 10 mM

Water Insoluble

Note: To prepare a stock solution, dissolve CGS 15435 in 100% DMSO or ethanol. For

aqueous-based assays, the final concentration of the organic solvent in the working solution

should be kept to a minimum (typically <0.5%) to avoid solvent-induced effects on the

experimental system.

Signaling Pathway of CGS 15435
CGS 15435 acts as an inverse agonist at the benzodiazepine binding site of the GABA-A

receptor. The GABA-A receptor is a ligand-gated ion channel that, upon binding of the

neurotransmitter GABA, allows the influx of chloride ions (Cl-), leading to hyperpolarization of

the neuron and an inhibitory effect on neurotransmission.[2][3][4][5] In contrast to agonists

which enhance the effect of GABA, an inverse agonist like CGS 15435 binds to the receptor

and reduces the influx of chloride ions, thereby decreasing the inhibitory tone and leading to a

state of increased neuronal excitability.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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